Cas no 948-03-8 (methyl 1-hydroxynaphthalene-2-carboxylate)

• Product Name: methyl 1-hydroxynaphthalene-2-carboxylate
• CAS No: 948-03-8
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD00043823
• CID: 809467
• PubChem ID: 70358
• Update Time: 2025-11-02

methyl 1-hydroxynaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1-hydroxy-, methyl ester
• 1-Hydroxy-2-naphthoic acid methyl ester
• METHYL 1-HYDROXY-2-NAPHTHOATE
• methyl 1-hydroxynaphthalene-2-carboxylate
• 2-Naphthoic acid, 1-hydroxy-, methyl ester (6CI, 7CI, 8CI)
• 1-Hydroxy-2-carbomethoxynaphthalene
• 2-Methoxycarbonyl-1-naphthol
• Methyl 1-hydroxy-2-naphthalenecarboxylate
• DTXSID8061341
• 2-Naphthalenecarboxylic acid, 1-hydroxy-, methyl ester
• MFCD00043823
• AS-76264
• 1-Hydroxy-2-naphthoic acid, methyl ester
• AKOS001443892
• SCHEMBL244541
• F2173-1249
• Z17871321
• Methyl1-hydroxy-2-naphthoate
• NS00040420
• SY045994
• EN300-28634
• STL503159
• Q63408689
• D97460
• methyl 1-hydroxy-naphthalene-2-carboxylate
• DB-057534
• 948-03-8
• Methyl 1-hydroxy-2-naphthoate, 98%
• 1-hydroxy-naphthalene-2-carboxylic acid methyl ester
• 2-Naphthoic acid, 1-hydroxy-, methyl ester
• EINECS 213-434-2

• MDL： MFCD00043823
• Inchi： 1S/C12H10O3/c1-15-12(14)10-7-6-8-4-2-3-5-9(8)11(10)13/h2-7,13H,1H3
• InChI Key： HMIBDRSTVGFJPB-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=C2C(C=CC=C2)=CC=1)OC

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 76-80 °C (lit.)
• PSA: 46.53000
• LogP: 2.33200
• Solubility: Not determined

methyl 1-hydroxynaphthalene-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on methyl 1-hydroxynaphthalene-2-carboxylate

Exploring the Properties and Applications of Methyl 1-Hydroxynaphthalene-2-Carboxylate (CAS No. 948-03-8)

Methyl 1-hydroxynaphthalene-2-carboxylate (CAS No. 948-03-8) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of naphthalene is gaining attention due to its unique chemical properties and potential in sustainable chemistry. Researchers and industries are increasingly interested in its synthesis, stability, and reactivity, making it a hot topic in modern organic chemistry.

The compound's structure features a hydroxyl group and a carboxylate ester on the naphthalene ring, which contributes to its ability to participate in various chemical reactions. Its CAS number 948-03-8 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Recent studies highlight its role as an intermediate in the synthesis of bioactive molecules, aligning with the growing demand for eco-friendly and efficient synthetic routes.

One of the most searched questions about methyl 1-hydroxynaphthalene-2-carboxylate is its solubility and compatibility with different solvents. This is critical for formulators and chemists working on drug delivery systems or specialty chemicals. The compound exhibits moderate solubility in polar organic solvents like ethanol and acetone, which is advantageous for laboratory and industrial processes. Its stability under various pH conditions also makes it suitable for applications in controlled-release formulations.

In the context of green chemistry, CAS 948-03-8 is being explored as a building block for biodegradable materials. With sustainability becoming a global priority, researchers are investigating its potential in polymer chemistry and renewable resource-based products. This aligns with the increasing searches for "biodegradable naphthalene derivatives" and "green synthesis of esters," indicating a shift toward environmentally friendly alternatives.

Another area of interest is the compound's spectroscopic properties. Analytical chemists often search for "FTIR peaks of methyl 1-hydroxynaphthalene-2-carboxylate" or "NMR data for CAS 948-03-8." These details are crucial for quality control and structural elucidation in research and production settings. The compound's distinct spectral signatures facilitate its identification and purity assessment, which is essential for regulatory compliance and product development.

The pharmaceutical industry shows particular interest in this compound due to its potential as a precursor for drug molecules. Searches like "medicinal applications of naphthalene carboxylates" and "derivatives of 1-hydroxynaphthalene-2-carboxylic acid" reflect this trend. Its molecular framework is being studied for anti-inflammatory and antimicrobial properties, though extensive clinical research is still ongoing to validate these applications.

From a commercial perspective, suppliers and buyers frequently inquire about the "price trends of methyl 1-hydroxynaphthalene-2-carboxylate" and "global manufacturers of CAS 948-03-8." The market for this specialty chemical is growing steadily, driven by its diverse applications and the expansion of the pharmaceutical and agrochemical sectors in emerging economies. Quality specifications, packaging options, and regulatory status are among the top concerns for potential users.

In material science, researchers are examining the compound's potential in organic electronics. The conjugated system of the naphthalene ring makes it interesting for applications in organic light-emitting diodes (OLEDs) or photovoltaic materials. This connects with the rising searches for "naphthalene-based semiconductors" and "small molecule organic electronic materials," showcasing how traditional compounds find new roles in cutting-edge technologies.

Handling and storage recommendations for methyl 1-hydroxynaphthalene-2-carboxylate are another frequently searched topic. Proper storage conditions (typically cool, dry environments away from strong oxidizers) and handling precautions are essential to maintain the compound's stability and performance characteristics. Material safety data sheets (MSDS) for CAS 948-03-8 provide detailed guidance that industrial users regularly consult.

Looking forward, the scientific community continues to explore novel derivatives and applications of methyl 1-hydroxynaphthalene-2-carboxylate. With increasing computational chemistry capabilities, researchers can now predict and design new functionalities for this compound more efficiently. This aligns with the broader trend of digital transformation in chemical research, where in silico methods complement traditional laboratory work to accelerate innovation.